cis-3-Ethyl-3-hydroxy-1-methylcyclobutane-carboxylic acid
Overview
Description
Scientific Research Applications
Photolytic Studies
The photolytic studies of cyclic unsaturated ketones, including compounds similar to cis-3-ethyl-3-hydroxy-1-methylcyclobutane-carboxylic acid, have been explored. For example, the photochemical rearrangement of 2-methylcyclobutane-1,3-dione and its related compounds follows a pathway characteristic for α, β-unsaturated cyclobutenone. These studies highlight the behavior of such compounds under photolytic conditions, which is essential in understanding their chemical properties and potential applications (Johns & Kriegler, 1970).
Synthesis of Hydroxy Derivatives
Research has been conducted on the synthesis of hydroxy derivatives of similar cyclobutane-carboxylic acids. For instance, short gram-scale syntheses of both enantiomers of 2-amino-3-hydroxycyclobutane-1-carboxylic acid and related compounds have been reported. These processes involve highly selective photoreactions and efficient resolution methods, which are critical for producing specific stereoisomers and understanding their properties (Chang et al., 2018).
Physical-Chemical Properties
The synthesis and investigation of the physical-chemical properties of compounds closely related to this compound have been a subject of study. For example, research on cis- and trans-1-amino-3-fluoro-3-methylcyclobutanecarboxylic acids has revealed insights into their pKa values and the interactions of functional groups, which are crucial for understanding the behavior of these compounds in different environments (Chernykh et al., 2016).
Structural and Conformational Analysis
The structure and conformation of similar cyclobutanecarboxylic acids have been determined using X-ray diffraction methods. Such studies provide valuable insights into the molecular geometry, bonding, and overall structure of these compounds, which are vital for understanding their reactivity and potential applications in various fields (Reisner et al., 1983).
Safety and Hazards
Properties
IUPAC Name |
3-ethyl-3-hydroxy-1-methylcyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c1-3-8(11)4-7(2,5-8)6(9)10/h11H,3-5H2,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UETHDRUFABRJDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CC(C1)(C)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401202403 |
Source
|
| Record name | cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401202403 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
286442-90-8 |
Source
|
| Record name | cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401202403 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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